Cas no 2001858-73-5 (4-fluoro-6-methoxypyrimidin-5-amine)

• Product Name: 4-fluoro-6-methoxypyrimidin-5-amine
• CAS No: 2001858-73-5
• MF: C₅H₆FN₃O
• MW: 143.119043827057
• CID: 6598996
• PubChem ID: 165507821
• Update Time: 2024-01-09

4-fluoro-6-methoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-6-methoxypyrimidin-5-amine
• 5-Pyrimidinamine, 4-fluoro-6-methoxy-
• 2001858-73-5
• EN300-1294730

• Inchi： 1S/C5H6FN3O/c1-10-5-3(7)4(6)8-2-9-5/h2H,7H2,1H3
• InChI Key： BJWPESMKMKITTP-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=C(N)C(F)=N1

Computed Properties

• Exact Mass: 143.04948999g/mol
• Monoisotopic Mass: 143.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 231.5±35.0 °C(Predicted)
• pka: -0.16±0.26(Predicted)